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Cat. No.: B042787

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrofuran-D8 (THF-d8) is a deuterated solvent widely employed in Nuclear Magnetic
Resonance (NMR) spectroscopy.[1] Its low melting point and ability to dissolve a broad range
of organic compounds make it an exceptional choice for low-temperature NMR studies. These
experiments are crucial for investigating dynamic molecular processes, characterizing unstable
intermediates, and elucidating reaction mechanisms. By slowing down molecular motions and
chemical exchanges at reduced temperatures, researchers can resolve complex spectra and
capture transient species that are unobservable at ambient temperatures. This document
provides detailed application notes and protocols for the effective use of THF-d8 in low-
temperature NMR spectroscopy.

Physical and Spectroscopic Properties of THF-d8

Understanding the physical properties of THF-d8 is essential for designing and executing
successful low-temperature NMR experiments. Key properties are summarized in the table
below.
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Property Value Reference
Chemical Formula CaDsO [2]
Molecular Weight 80.16 g/mol
Melting Point -106 °C (-159 °F; 167 K) [2][3]
Boiling Point 65-66 °C (149-151 °F; 338-339 e

K)
Density 0.985 g/mL at 25 °C [3]
Isotopic Purity Typically 299.5 atom % D
1H NMR Residual Peaks 0 ~3.58 and ~1.73 ppm [4]
13C NMR Resonances 0 ~67.57 and ~25.37 ppm [4]

Applications in Low-Temperature NMR
Spectroscopy

The unique properties of THF-d8 make it a versatile solvent for a variety of low-temperature
NMR applications:

o Studying Dynamic Processes: Many molecules undergo rapid conformational changes or
exchange processes at room temperature, leading to broadened or averaged NMR signals.
By lowering the temperature in THF-d8, these processes can be slowed down or "frozen" on
the NMR timescale, allowing for the observation of individual conformers or rotamers.[5]

o Characterization of Reactive Intermediates: Low-temperature NMR in THF-d8 is a powerful
technique for trapping and characterizing highly reactive intermediates, such as
organometallic complexes, carbocations, and carbanions, which are too unstable to be
observed at room temperature.[5][6]

» Elucidation of Reaction Mechanisms: By monitoring reactions at low temperatures, it is
possible to identify and characterize intermediate species, providing direct insight into
reaction pathways and mechanisms.[5] For instance, the Schlenk-type equilibrium can be
studied at room temperature in a THF/THF-d8 solvent mixture.[6]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Deuterated_THF
https://en.wikipedia.org/wiki/Deuterated_THF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9695988.htm
https://en.wikipedia.org/wiki/Deuterated_THF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9695988.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9695988.htm
https://kgroup.du.edu/resources/nmr_impurities_organometallics.pdf
https://kgroup.du.edu/resources/nmr_impurities_organometallics.pdf
https://nmr.chem.ox.ac.uk/files/vt-nmrpdf
https://nmr.chem.ox.ac.uk/files/vt-nmrpdf
https://www.researchgate.net/figure/1HNMR-spectrum-400MHz-THF-D8THF-of-the-reduction-of-MeI-with-Ca-in-THF-at-room_fig1_362403133
https://nmr.chem.ox.ac.uk/files/vt-nmrpdf
https://www.researchgate.net/figure/1HNMR-spectrum-400MHz-THF-D8THF-of-the-reduction-of-MeI-with-Ca-in-THF-at-room_fig1_362403133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 Structural Elucidation of Temperature-Sensitive Compounds: Some molecules are thermally
unstable or exist in different structural forms at varying temperatures. Low-temperature NMR
in THF-d8 allows for the structural analysis of these compounds in their native state.

Experimental Protocols
Sample Preparation

Proper sample preparation is critical for obtaining high-quality low-temperature NMR spectra.

e Solvent Selection: Ensure THF-d8 is the appropriate solvent for your analyte in terms of
solubility and chemical compatibility.

e Analyte Concentration: For *H NMR, a concentration of 5-25 mg in 0.5-0.7 mL of THF-d8 is
generally recommended. For less sensitive nuclei like 13C, a higher concentration may be
necessary.

» Dissolution: Dissolve the sample completely in THF-d8. Gentle vortexing or sonication may
be required.

« Filtration: To remove any particulate matter that can degrade spectral quality, filter the
sample solution through a small plug of glass wool or a syringe filter directly into a clean, dry,
high-quality NMR tube (e.g., Wilmad 507-PP or equivalent).[7]

e Degassing (Optional): For oxygen-sensitive samples or for precise T1 measurements, the
sample should be degassed using the freeze-pump-thaw technique. This involves freezing
the sample in liquid nitrogen, evacuating the headspace, and then thawing the sample. This
cycle should be repeated at least three times.
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Workflow for preparing a sample for low-temperature NMR spectroscopy.

Low-Temperature NMR Experiment Protocol

This protocol provides a general guideline for conducting a variable-temperature NMR
experiment. Instrument-specific procedures may vary, so it is essential to consult the
spectrometer's user manual and local facility guidelines.[1][8]

Pre-experiment Setup:

e Instrumentation: Ensure the NMR spectrometer is equipped with a variable temperature (VT)
unit and a dewar of liquid nitrogen for cooling.

 NMR Tube and Spinner: Use a high-quality NMR tube rated for low temperatures to avoid
breakage.[5] Use a ceramic or other appropriate low-temperature spinner.

e Initial Spectrum: Acquire a spectrum at ambient temperature (e.g., 25 °C) to serve as a
reference.

Cooling Procedure:

¢ Insert Sample: Insert the prepared NMR sample into the spectrometer.
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Set Initial Low Temperature: Begin by setting the target temperature to a value moderately
below ambient (e.g., 0 °C or -10 °C). Crucially, lower the temperature in increments of no
more than 20-25 °C at a time to prevent thermal shock to the probe.[1][5]

Equilibration: Allow the sample temperature to stabilize at each setpoint for at least 5-10
minutes.[1] The spectrometer's software will typically indicate when the temperature is
stable.

Shim and Tune: After each temperature change and equilibration, re-shim the magnetic field
and re-tune the probe to optimize spectral resolution and sensitivity.

Stepwise Cooling: Continue to lower the temperature in a stepwise manner, acquiring a
spectrum at each desired temperature, until the target low temperature is reached.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://publish.uwo.ca/~chemnmr/usingthefacility/VT_VNMRJ32_1.0.pdf
https://nmr.chem.ox.ac.uk/files/vt-nmrpdf
https://publish.uwo.ca/~chemnmr/usingthefacility/VT_VNMRJ32_1.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4 )

Low-Temperature NMR Protocol

Start with Sample
at Ambient Temp

Set Target Temperature
(e.g., T-20°C)

l A
Equilibrate for
5-10 minutes

:

Re-shim and Re-tune No

l

Acquire Spectrum

Target Temp
Reached?

Experiment Complete

Click to download full resolution via product page

Step-by-step protocol for conducting a low-temperature NMR experiment.
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Post-experiment Procedure:

o Gradual Warming: After completing the low-temperature measurements, slowly and stepwise
return the probe temperature to ambient.

» Final Equilibration: Allow the system to fully equilibrate at room temperature before ejecting
the sample.

Data and Considerations
Viscosity of THF at Low Temperatures

While specific data for THF-d8 is not readily available, the viscosity of non-deuterated THF
provides a good approximation. The viscosity of THF increases significantly as the temperature
is lowered. High viscosity can lead to broader NMR signals due to slower molecular tumbling.
This effect should be considered when interpreting spectra acquired at very low temperatures.

Temperature (°C) Temperature (K) Dynamic Viscosity (mPa-s)
25 298.15 0.46

-10 263.15 ~0.8 (Estimated)

-40 233.15 ~1.8 (Estimated)

-70 203.15 ~5.0 (Estimated)

Note: Viscosity at 25°C is from reference[9]. Lower temperature values are estimated based on
typical solvent behavior and should be used as a qualitative guide. A detailed model for the
viscosity of THF down to 195 K has been developed and can be consulted for more precise
estimations.[10]

Temperature Dependence of Chemical Shifts

It is important to note that the chemical shifts of both the analyte and the residual solvent peaks
can be temperature-dependent.[11][12] The residual proton signals of THF-d8 will shift as the
temperature changes. It is advisable to use an internal standard with a known low-temperature
dependence or to reference the spectra appropriately if precise chemical shift measurements
are required across different temperatures.
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Safety Precautions

o Flammability: THF-d8 is highly flammable. Keep it away from ignition sources.

» Peroxide Formation: Like its non-deuterated analog, THF can form explosive peroxides upon
exposure to air and light. Store in a tightly sealed, dark container, and test for peroxides
before use, especially with older bottles.

o Cryogen Handling: Exercise extreme caution when handling liquid nitrogen. Use appropriate
personal protective equipment (PPE), including cryogenic gloves and safety goggles.

e Cold Surfaces: The NMR probe and sample will be extremely cold. Handle with care to avoid
cold burns.

By following these guidelines and protocols, researchers can effectively utilize THF-d8 to
unlock a wealth of information from low-temperature NMR experiments, advancing our
understanding of chemical structures and processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Tetrahydrofuran-D8 in
Low-Temperature NMR Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042787#tetrahydrofuran-d8-in-low-temperature-nmr-
spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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